1,2,4-Trichlorobenzene

• CAS No.: 120-82-1
• Product Name: 1,2,4-Trichlorobenzene
• Molecular Formula: C6H3Cl3
• Molecular Weight: 181.4 g/mol
• IUPAC Name: 1,2,4-trichlorobenzene
• Standard InChI: InChI=1S/C6H3Cl3/c7-4-1-2-5(8)6(9)3-4/h1-3H
• Standard InChIKey: PBKONEOXTCPAFI-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)Cl
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)Cl
• Boiling Point: 415 °F at 760 mm Hg (NTP, 1992); 213.5 °C; 213 °C; 416°F
• Colorform: Colorless liquid; Orthorhombic crystals; Colorless liquid or crystalline solid (below 63 degrees F).
• Density: 1.454 at 68 °F (USCG, 1999); 1.459 g cu cm at 20 °C/4 °C; Relative density (water = 1): 1.5; 1.45
• Flash Point: 230 °F (NTP, 1992); 105 °C (222 °F); 105 °C c.c.; 222°F
• Melting Point: 63 °F (NTP, 1992); 17.0 °C; 16.92 °C; 17 °C; 63°F
• Physical Description: 1,2,4-trichlorobenzene appears as colorless liquid or white solid with a sharp chlorobenzene odor. Melting point 16.95°C (62.5°F) . (USCG, 1999); Liquid; COLOURLESS LIQUID OR WHITE CRYSTALS WITH CHARACTERISTIC ODOUR.; Colorless liquid or crystalline solid (below 63°F) with an aromatic odor.
• Description: 1,2,4-trichlorobenzene appears as colorless liquid or white solid with a sharp chlorobenzene odor. Melting point 16.95°C (62.5°F) . (USCG, 1999); 1,2,4-trichlorobenzene is a trichlorobenzene with chloro substituents at positions 1, 2 and 4.; Occupational exposure to 1,2,4-trichlorobenzene may occur from inhalation during its manufacture and use. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, and carcinogenic effects of 1,2,4-trichlorobenzene in humans. Local irritation of the lungs and dyspnea have been reported in animals following acute inhalation exposure. Chronic oral exposure has been observed to result in increased adrenal weights and vacuolization of the zona fasciculata in the cortex in rats. Liver effects have also been reported following chronic oral exposure in rats. EPA has classified 1,2,4-trichlorobenzene as a Group D, not classifiable as to human carcinogenicity.
• Shelf Life: Stable at room temperature; Volatile with steam
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 2.70e-04 M; Sparingly soluble in alcohol. Miscible with ether, benzene, petroleum ether, carbon disulfide; In water, 49.0 mg/L at 25 °C; Solubility in water, mg/l: 34.6; 0.003%
• Synonyms: 1,2,4-Trichlorobenzene; 1,2,4-Trichlorobenzol; 1,2,5-Trichlorobenzene; 1,3,4-Trichlorobenzene; Hostetex L-PEC; NSC 406697; unsym-Trichlorobenzene
• Vapor Density: 6.26 (NTP, 1992) (Relative to Air); 6.26 (Air= 1); Relative vapor density (air = 1): 6.26; 6.26
• Vapor Pressure: 1 mm Hg at 101.1 °F ; 5 mm Hg at 153.1° F (NTP, 1992); 0.46 mmHg; 0.46 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 40; 1 mmHg
• PubChem Compound: 13
• Last Modified: Nov 11 2021